Cas no 58349-96-5 (2-(Aminomethyl)-4-bromophenol)

• Product Name: 2-(Aminomethyl)-4-bromophenol
• CAS No: 58349-96-5
• MF: C₇H₈BrNO
• MW: 202.04852104187
• MDL: MFCD02129722
• CID: 378309
• PubChem ID: 224010
• Update Time: 2025-05-20

2-(Aminomethyl)-4-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-bromophenol
• Phenol,2-(aminomethyl)-4-bromo-
• 2-(3-CARBOXYANILINO)-4,6-DICHLORO-1,3,5-TRIAZINE
• 2-hydroxy-5-bromobenzylamine
• 5-Bromo-2-hydroxy-benzylamine
• Phenol,2-(aminomethyl)-4-bromo
• DTXSID10279306
• NSC-12210
• AB10938
• AKOS008967281
• NSC12210
• SCHEMBL2743858
• MFCD02129722
• AS-40452
• Z57102487
• 58349-96-5
• HGJUESRQRPWOTN-UHFFFAOYSA-N
• A869466
• F0798-0720
• 2-Aminomethyl-4-bromophenol; 2-Hydroxy-5-bromobenzylamine; 5-Bromo-2-hydroxybenzylamine; NSC 12210
• EN300-112324
• 5-BROMO-2-HYDROXYBENZYLAMINE

• MDL： MFCD02129722
• Inchi： 1S/C7H8BrNO/c8-6-1-2-7(10)5(3-6)4-9/h1-3,10H,4,9H2
• InChI Key： HGJUESRQRPWOTN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CN)O

Computed Properties

• Exact Mass: 200.97900
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 2.31370

Additional information on 2-(Aminomethyl)-4-bromophenol

Introduction to 2-(Aminomethyl)-4-bromophenol (CAS No. 58349-96-5)

2-(Aminomethyl)-4-bromophenol, identified by the Chemical Abstracts Service registry number 58349-96-5, is a significant compound in the realm of pharmaceutical chemistry and biochemical research. This aromatic heterocyclic compound features a bromine substituent at the para position relative to an amino-methyl group, making it a versatile intermediate for synthesizing various pharmacologically active molecules. The structural configuration of this compound not only underscores its potential in medicinal chemistry but also aligns it with emerging trends in drug discovery, particularly in the development of novel therapeutic agents targeting complex diseases.

The synthesis and application of 2-(Aminomethyl)-4-bromophenol have garnered considerable attention due to its role as a precursor in the preparation of more intricate molecular frameworks. In recent years, advancements in synthetic methodologies have enabled the efficient production of this compound, facilitating its integration into diverse chemical transformations. The presence of both an amino and a bromine moiety provides unique reactivity, allowing for further functionalization through nucleophilic aromatic substitution, cross-coupling reactions, and other palladium-catalyzed processes. These attributes make it a valuable building block for constructing biologically relevant scaffolds.

One of the most compelling aspects of 2-(Aminomethyl)-4-bromophenol is its utility in the development of small-molecule inhibitors and probes for studying enzyme mechanisms and cellular pathways. The phenolic hydroxyl group and the primary amine can be selectively modified to introduce additional functionalities, enabling the design of molecules with tailored properties. For instance, derivatives of this compound have been explored as potential kinase inhibitors, where the bromine atom serves as a handle for transition-metal-catalyzed coupling reactions with heterocyclic cores or other pharmacophores.

Recent studies have highlighted the significance of 2-(Aminomethyl)-4-bromophenol in addressing unmet medical needs. Researchers have leveraged its structural features to develop novel compounds with anti-inflammatory, anticancer, and antimicrobial properties. The ability to modify both the amino and hydroxyl groups allows for fine-tuning of physicochemical properties such as solubility, bioavailability, and metabolic stability. This flexibility is crucial in optimizing drug-like characteristics and improving therapeutic efficacy.

The bromine substituent at the para position plays a pivotal role in the reactivity of 2-(Aminomethyl)-4-bromophenol. It can be readily displaced by nucleophiles under mild conditions, enabling the introduction of diverse functional groups at this position. This feature has been exploited in constructing complex molecular architectures through Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. Such transformations are fundamental in modern drug discovery pipelines, allowing chemists to link different pharmacophoric units into single entities with enhanced biological activity.

In addition to its synthetic utility, 2-(Aminomethyl)-4-bromophenol has been investigated for its potential role in material science applications. The aromatic system combined with polar functional groups makes it an interesting candidate for designing polymers or organic electronic materials with specific optoelectronic properties. While pharmaceutical applications remain predominant, interdisciplinary research is exploring new frontiers where this compound could contribute to innovative solutions.

The growing interest in 2-(Aminomethyl)-4-bromophenol is reflected in the increasing number of patents and scientific publications reporting its use in various contexts. Academic laboratories and pharmaceutical companies are actively engaged in synthesizing derivatives of this compound to explore new therapeutic interventions. The ease with which it can be modified underscores its importance as a chemical probe and intermediate, driving further innovation in synthetic chemistry.

Looking ahead, the future prospects for 2-(Aminomethyl)-4-bromophenol appear promising as new methodologies continue to emerge that enhance its utility. Advances in flow chemistry and microwave-assisted synthesis could further streamline its preparation, making it more accessible for large-scale applications. Moreover, computational chemistry approaches are being employed to predict novel derivatives with enhanced biological activity, accelerating the drug discovery process.

In conclusion,2-(Aminomethyl)-4-bromophenol (CAS No. 58349-96-5) represents a cornerstone compound in modern chemical synthesis and medicinal chemistry. Its unique structural features enable diverse functionalization strategies, making it indispensable for developing next-generation therapeutics. As research progresses, this compound will undoubtedly continue to play a pivotal role in addressing global health challenges through innovative chemical solutions.